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Compound of Interest

Compound Name: Ethyl 6-bromohexanoate

Cat. No.: B105882 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of Ethyl
6-bromohexanoate, a versatile reagent in organic synthesis. The information presented herein

is curated for researchers, scientists, and professionals in drug development who utilize this

compound in their work. This document includes a detailed summary of its physical

characteristics, standardized experimental protocols for their determination, and a workflow for

physical property analysis.

Core Physical Properties of Ethyl 6-
bromohexanoate
Ethyl 6-bromohexanoate is a colorless to light yellow liquid at room temperature.[1] It is an

important intermediate in the synthesis of various organic molecules, including pharmaceuticals

and agrochemicals.[1] A precise understanding of its physical properties is crucial for its

effective use in chemical reactions and process development.

Data Presentation
The quantitative physical properties of Ethyl 6-bromohexanoate are summarized in the table

below for easy reference and comparison.
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Physical Property Value Units Notes

Molecular Formula C₈H₁₅BrO₂

Molecular Weight 223.11 g/mol [2][3]

Boiling Point 128-130 °C at 16 mmHg

249.30 °C
Estimated at 760.00

mmHg[4]

Melting Point 33.00 °C at 760.00 mm Hg[4]

Density 1.254 g/mL at 25 °C

Refractive Index 1.458 at 20 °C (n20/D)

Solubility in Water 64.76 mg/L Estimated at 25 °C[4]

Experimental Protocols
The following sections detail the standard methodologies for the experimental determination of

the key physical properties of liquid compounds such as Ethyl 6-bromohexanoate.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[5] For small quantities of liquid, a micro-boiling point determination method is

suitable.[6]

Micro-Boiling Point Determination (Thiele Tube Method):

A small sample of Ethyl 6-bromohexanoate (a few milliliters) is placed into a small test

tube.[6]

A capillary tube, sealed at one end, is placed open-end down into the test tube containing

the liquid.

The test tube is attached to a thermometer and heated in a Thiele tube containing a high-

boiling point oil to ensure uniform heating.[7]
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The apparatus is heated gently. Initially, a stream of bubbles will be observed as air expands

and exits the capillary tube.

As the temperature approaches the boiling point, a rapid and continuous stream of bubbles

will emerge from the capillary tube.[8]

Heating is discontinued, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to enter the capillary tube.[7]

Determination of Density
Density is the mass per unit volume of a substance.[9] For a liquid like Ethyl 6-
bromohexanoate, this can be determined using a graduated cylinder and a balance.[10]

Procedure:

The mass of a clean, dry 100-mL graduated cylinder is measured using an electronic

balance.[10]

A known volume of Ethyl 6-bromohexanoate (e.g., 20-25 mL) is added to the graduated

cylinder. The volume is read precisely from the bottom of the meniscus.[10]

The combined mass of the graduated cylinder and the liquid is measured.[10]

The mass of the liquid is determined by subtracting the mass of the empty graduated

cylinder.

The density is calculated by dividing the mass of the liquid by its volume.[11]

The procedure can be repeated with additional volumes of the liquid to ensure accuracy and

precision.[10]

Determination of Refractive Index
The refractive index of a liquid is a measure of how much the path of light is bent, or refracted,

when it enters the liquid.[12] It is a characteristic property that can be used for identification and
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purity assessment.[12]

Using an Abbe Refractometer:

Ensure the prism of the Abbe refractometer is clean and dry.

A few drops of Ethyl 6-bromohexanoate are placed on the surface of the prism.

The prism is closed and the light source is positioned to illuminate the sample.

While looking through the eyepiece, the adjustment knob is turned until the dividing line

between the light and dark fields is sharp and centered in the crosshairs.

The refractive index is read from the scale.

The temperature should be noted as the refractive index is temperature-dependent. A

correction factor can be applied if the measurement is not performed at the standard

temperature of 20°C.[12]

Mandatory Visualization
The following diagram illustrates a generalized workflow for the experimental determination of

the physical properties of a liquid organic compound.
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Experimental Workflow for Physical Property Determination

Sample Preparation

Boiling Point Determination

Density Determination Refractive Index Determination

Data Analysis and Reporting

Obtain Pure Sample of
Ethyl 6-bromohexanoate

Set up Micro-Boiling
Point Apparatus

Weigh Empty
Graduated Cylinder

Calibrate and Prepare
Abbe Refractometer

Heat Sample and
Observe Bubbles

Cool and Record
Boiling Point

Compare with Literature
Values and Report

Add Known Volume
of Sample

Weigh Full
Graduated Cylinder

Calculate Density

Apply Sample and
Measure Refractive Index

Record Value and
Temperature

Click to download full resolution via product page

Caption: Generalized workflow for determining physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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